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Compound of Interest

Compound Name: Imlunestrant

Cat. No.: B12423040

Essential safety and logistical information for the proper handling and disposal of Imlunestrant
is critical for ensuring personnel safety and environmental protection. While some supplier
safety data sheets (SDS) may classify Imlunestrant as a non-hazardous substance, other
reputable sources indicate significant potential hazards. Therefore, it is imperative to handle
and dispose of this compound with a high degree of caution, treating it as a hazardous
substance.

Imlunestrant is an orally active, selective estrogen receptor degrader (SERD) used in cancer
research.[1] Due to its mechanism of action and potential classification as a hazardous drug,
specific disposal procedures must be followed to minimize exposure risks to personnel and
prevent environmental contamination.

Hazard Profile of Imlunestrant

There is conflicting information regarding the hazard classification of Imlunestrant. To ensure
the highest safety standards, the more stringent classifications should be considered when
developing disposal protocols.
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Hazard Classification Source Details

H351: Suspected of causing

Carcinogenicity PubChem
cancer[2]
H360FD: May damage fertility;
Reproductive Toxicity PubChem May damage the unborn
child[2]
] H410: Very toxic to aquatic life
Aquatic Hazard PubChem ] ]
with long lasting effects[2]
Not a hazardous substance or
Hazardous Substance MedChemExpress SDS

mixture[3]

Given the potential for carcinogenicity, reproductive toxicity, and significant environmental
harm, Imlunestrant should be managed as a hazardous waste.

Step-by-Step Disposal Procedures for Imlunestrant

The following procedures are based on guidelines for the disposal of hazardous
pharmaceutical waste, including those that are carcinogenic and toxic to aquatic life.

Personal Protective Equipment (PPE)

Before handling Imlunestrant, ensure appropriate PPE is worn to prevent direct contact:

Gloves: Wear double chemotherapy gloves.[4]

Lab Coat: A disposable gown or dedicated lab coat should be used.

Eye Protection: Safety glasses with side shields or goggles are mandatory.

Respiratory Protection: If there is a risk of aerosol formation, a properly fitted respirator (e.g.,
N95 or higher) should be used.

Waste Segregation and Collection

Proper segregation of Imlunestrant waste is crucial for correct disposal.
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¢ Bulk Imlunestrant Waste:

o This includes any unused or expired pure Imlunestrant, solutions with concentrations
greater than 3%, or grossly contaminated items.[5]

o Dispose of bulk Imlunestrant waste in a designated, properly labeled hazardous waste
container.[4][5] These containers are often black and specifically marked for hazardous
pharmaceutical waste.[5]

o Do not mix Imlunestrant waste with other chemical waste streams unless explicitly
permitted by your institution's environmental health and safety (EHS) department.[4]

¢ Trace Imlunestrant Waste:

o This includes items with minimal residual contamination (less than 3% by weight of the
original amount), such as empty vials, syringes, pipette tips, and contaminated PPE.[5]

o Dispose of trace-contaminated sharps (needles, syringes) in a yellow sharps container
designated for chemotherapy or hazardous drug waste.[6]

o Other trace-contaminated materials (gloves, gowns, bench paper) should be placed in a
yellow bag or container specifically for trace chemotherapy waste.[6]

Labeling of Waste Containers

All waste containers must be clearly labeled with the following information:

The words "Hazardous Waste"

The name of the chemical: "Imlunestrant”

The specific hazards (e.g., "Carcinogen," "Toxic to Aquatic Life")

The accumulation start date

Storage of Hazardous Waste
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Store Imlunestrant waste in a designated Satellite Accumulation Area (SAA) within the
laboratory. This area should be secure and away from general laboratory traffic. Follow your
institution's guidelines for the maximum amount of waste and the time allowed for storage in an
SAA.

Final Disposal

» Never dispose of Imlunestrant waste down the drain or in the regular trash.[2][7][8]
Pharmaceuticals, especially those toxic to aquatic life, can persist through wastewater
treatment processes and harm the environment.[9][10]

e The final disposal of hazardous pharmaceutical waste must be handled by a licensed
hazardous waste vendor. This typically involves incineration at a permitted facility.[6]

» Contact your institution's EHS department to arrange for the pickup and disposal of your
Imlunestrant waste containers.

Experimental Workflow for Imlunestrant Disposal

The following diagram illustrates the decision-making process for the proper disposal of
Imlunestrant and related materials in a laboratory setting.
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Imlunestrant Disposal Workflow

Waste Generation

Imlunestrant Waste Generated

Contaminated Sharps Contaminated PPE Empty Containers Bulk Imlunestrant
(Needles, Syringes) (Gloves, Gown, etc.) (<3% residue) (Unused drug, >3% residue)

Yellow Chemo Sharps Container Yellow Trace Chemo Waste Bin Black Hazardous Waste Container

Incineration by Licensed Vendor

Click to download full resolution via product page

Caption: Decision workflow for segregating and disposing of Imlunestrant waste.

Regulatory Context

The U.S. Environmental Protection Agency (EPA) regulates the management of hazardous
waste pharmaceuticals under the Resource Conservation and Recovery Act (RCRA).[3][11]
Healthcare facilities and laboratories that generate such waste must comply with these
regulations, which include specific requirements for notification, labeling, and disposal.[1][11] It
Is essential to consult with your institution's EHS department to ensure full compliance with all
applicable federal, state, and local regulations.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 717 Tech Support


https://www.benchchem.com/product/b12423040?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12423040?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

